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Compound of Interest

Compound Name: 2-Methyl-3-nitropyridin-4-ol

Cat. No.: B170364

For Immediate Reference: The proper disposal of 2-Methyl-3-nitropyridin-4-ol, a chemical
with CAS Number 18614-66-9, requires adherence to hazardous waste regulations.[1] This
compound and its derivatives are recognized for their potential toxicity and environmental
hazards.[2][3] The following guide provides essential safety and logistical information for
researchers, scientists, and drug development professionals.

. Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 2-Methyl-3-nitropyridin-4-ol is not readily
available, data from related nitropyridine compounds suggest it should be handled as a
hazardous substance. Associated hazards are likely to include:

o Toxicity: Harmful if swallowed or in contact with skin.[4][5]
e [Irritation: Causes skin and serious eye irritation.[5]
o Respiratory Issues: May cause respiratory irritation.[5]

Therefore, it is crucial to treat 2-Methyl-3-nitropyridin-4-ol as hazardous waste and follow all
institutional and regulatory protocols for disposal.

Il. Personal Protective Equipment (PPE)

Before handling 2-Methyl-3-nitropyridin-4-ol for disposal, ensure the following personal
protective equipment is worn:
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» Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses or goggles.
e Lab Coat: A standard laboratory coat.

» Respiratory Protection: Use in a well-ventilated area, preferably a fume hood, to avoid
inhalation of any dust or vapors.

lll. Step-by-Step Disposal Protocol
1. Waste Segregation and Collection:
e Solid Waste:

o Collect any solid 2-Methyl-3-nitropyridin-4-ol waste, including contaminated items like
weigh boats and filter paper, in a designated, compatible, and clearly labeled hazardous
waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Liquid Waste:

o If dissolved in a solvent, collect the solution in a designated hazardous waste container for
flammable or organic waste.

o Ensure the container is compatible with the solvent used.
o Never dispose of solutions containing this compound down the drain.[6]
2. Container Labeling:
o Properly label the hazardous waste container with the following information:
o The words "Hazardous Waste."

o The full chemical name: "2-Methyl-3-nitropyridin-4-ol."
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[e]

The CAS Number: "18614-66-9."[1]

An accurate estimation of the concentration and total volume or mass.

o

[¢]

The date the waste was first added to the container.

[¢]

The associated hazards (e.g., "Toxic," "Irritant™).
. Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area
(SAA) within the laboratory.[7][8]

The SAA should be a secondary containment bin to prevent spills.

Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents.

. Disposal Request:

Once the container is full or has been in storage for the maximum allowable time per
institutional guidelines (often 6-12 months), submit a chemical waste pickup request to your
institution's EHS office.[7]

Do not attempt to transport the waste off-site yourself.

IV. Spill and Emergency Procedures

e Minor Spill:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or
a commercial spill kit).

o Collect the absorbed material and any contaminated debris into a designated hazardous
waste container.
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o Clean the spill area with soap and water.
e Major Spill:
o Evacuate the area immediately.
o Alert your institution's EHS or emergency response team.

o Provide them with the chemical name and any available hazard information.

V. Quantitative Data Summary

Property Value Source
CAS Number 18614-66-9 [1]
Molecular Formula C6HBEN203 [1]

VI. Disposal Decision Workflow

Caption: A workflow diagram illustrating the decision-making process for the proper disposal of
2-Methyl-3-nitropyridin-4-ol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for 2-Methyl-3-nitropyridin-
4-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170364#2-methyl-3-nitropyridin-4-ol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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